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Cat. No.: B1682002 Get Quote

This guide provides a comprehensive comparison of the in vitro efficacy of GMX1777 and

CHS-828, two compounds investigated for their anticancer properties. A critical finding from

multiple studies is that GMX1777 is a soluble prodrug that is converted into the

pharmacologically active compound GMX1778.[1] CHS-828 is another name for this same

active compound, GMX1778.[1][2][3] Therefore, this comparison focuses on the mechanism of

the active form, CHS-828 (GMX1778), and its relationship to its precursor, GMX1777.

Mechanism of Action: Inhibition of NAMPT
The primary mechanism of action for CHS-828 (GMX1778) is the potent and specific inhibition

of nicotinamide phosphoribosyltransferase (NAMPT).[1][2][3][4] NAMPT is the rate-limiting

enzyme in the salvage pathway of nicotinamide adenine dinucleotide (NAD+) biosynthesis, a

critical coenzyme for cellular metabolism and DNA repair.[5][6]

By inhibiting NAMPT, CHS-828 depletes intracellular NAD+ levels.[1][5] This rapid decline in

NAD+ is followed by a gradual decrease in ATP, ultimately leading to tumor cell death.[1][4]

Cancer cells, with their high rate of NAD+ turnover required for processes like DNA repair, are

particularly susceptible to NAMPT inhibition.[1] While initially thought to involve NF-κB

inhibition, it is now understood that this is a downstream consequence of NAD+ depletion.[1]

The relationship between the prodrug GMX1777 and its active form CHS-828 is illustrated

below.
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Caption: Logical relationship between GMX1777 and CHS-828.

The signaling pathway affected by CHS-828 is detailed in the following diagram.
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Mechanism of Action of CHS-828 (GMX1778)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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